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Compound of Interest

Compound Name: Lewisite 2

CAS No.: 40334-69-8

Cat. No.: B15723159

Get Quote

Technical Support Center: Lewisite 2
Disclaimer: Lewisite 2, bis[(E)-2-chloroethen-1-yl]arsinous chloride, is a highly toxic

organoarsenic compound classified as a Schedule 1 chemical warfare agent.[1][2] All handling

and storage must be conducted in appropriately equipped facilities by trained personnel,

adhering strictly to all institutional, national, and international safety regulations and treaty

obligations. This guide is intended for legitimate research and development professionals for

the purposes of ensuring sample integrity and safety.

Frequently Asked Questions (FAQs)
Q1: My stored Lewisite 2 sample is showing a color change from colorless/light amber to a

darker brown. What could be the cause?

A1: A color change in your Lewisite 2 sample typically indicates degradation or the presence of

impurities.[3] Lewisite compounds are susceptible to degradation over time, especially when

exposed to air, moisture, or light. The primary degradation pathway is hydrolysis, which can

occur even with trace amounts of water.[4][5] You should verify the purity of the sample using

appropriate analytical methods.
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Q2: What are the primary degradation products I should expect from Lewisite 2 instability?

A2: The main degradation process for Lewisite 2 is hydrolysis.[6] This reaction leads to the

formation of hydrochloric acid and arsenical compounds like bis(2-chlorovinyl)arsinous oxide,

which may further oxidize to other arsenical species.[5][7] These degradation products are also

highly toxic and can interfere with experimental results.[7][8]

Q3: What are the optimal conditions for storing Lewisite 2 to minimize degradation?

A3: To ensure the stability of Lewisite 2, it should be stored under stringent conditions. Store

the compound in a tightly sealed, certified container, preferably under an inert atmosphere

(e.g., argon or nitrogen) to prevent oxidation and hydrolysis. The storage area should be cool,

dry, dark, and well-ventilated, away from incompatible materials such as alkalis and oxidizing

agents.[9]

Q4: I suspect my Lewisite 2 sample has degraded. How can I confirm this and identify the

byproducts?

A4: You can confirm sample degradation and identify byproducts using analytical techniques

such as Gas Chromatography-Mass Spectrometry (GC-MS).[10] A typical workflow involves

diluting a small aliquot of the sample in a suitable organic solvent and analyzing it by GC-MS.

The appearance of new peaks corresponding to the masses of expected degradation products

(e.g., Lewisite oxide) alongside the parent Lewisite 2 peak would confirm degradation.[11] See

the detailed protocol in the Troubleshooting Guides section.

Q5: Can the material of the storage container affect the stability of Lewisite 2?

A5: Yes, the container material is critical. Lewisite 2 is corrosive and reactive. Use only

certified glass containers, such as amber glass ampoules or vials with PTFE-lined caps, that

are designed for storing highly reactive and corrosive chemicals. Avoid plastics and metals that

can be corroded by Lewisite 2 or the hydrochloric acid formed during its hydrolysis.
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This guide provides a workflow for troubleshooting suspected contamination or degradation of

a Lewisite 2 sample.

Logical Workflow for Sample Purity Investigation
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Start: Suspected Sample Degradation
(e.g., color change, unexpected results)

Step 1: Verify Storage Conditions
- Temperature?

- Inert atmosphere?
- Light exposure?

Step 2: Prepare Sample for Analysis
(Follow Protocol 1)

Step 3: Perform GC-MS Analysis

Step 4: Analyze Chromatogram and Mass Spectra

Evaluate L-2 Peak:
- Correct m/z?

- Tailing or broadening?

Identify Additional Peaks:
- Compare with library

- Match expected degradation products?

Peak OK

Result: Sample is Degraded
- Quantify impurities

- Consider sample purification or disposal

Peak Distorted

Result: Sample is Pure
- Review experimental setup for other error sources

No significant
additional peaks

Degradation peaks
identified

End

Click to download full resolution via product page

Caption: Workflow for investigating Lewisite 2 sample degradation.
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Data Presentation
Table 1: Factors Affecting Lewisite 2 Stability During
Storage

Parameter Condition to Avoid
Recommended
Condition

Rationale

Moisture/Humidity

Exposure to

atmospheric or

dissolved water.

Store in a desiccated

environment under an

inert, dry atmosphere

(e.g., Argon).

Lewisite 2 readily

undergoes hydrolysis,

which is its primary

degradation pathway.

[3][4][5]

Oxygen/Air Exposure to air.

Store under an inert

atmosphere (e.g.,

Nitrogen, Argon).

Prevents potential

oxidation of the

arsenic center and

degradation products.

Temperature

Elevated

temperatures,

temperature

fluctuations.

Cool, stable

temperature (e.g., 2-8

°C).

Higher temperatures

increase the rate of

chemical degradation

reactions.

Light
Exposure to UV or

ambient light.

Store in amber glass

vials or in the dark.

Light can provide the

energy to catalyze

degradation reactions.

pH
Contact with alkaline

or caustic substances.

Maintain neutral

conditions. Avoid

basic containers or

solutions.

Hydrolysis is

accelerated in alkaline

solutions.[3]

Container Material

Reactive materials

(e.g., some plastics,

metals).

Borosilicate glass

(Type 1) with PTFE-

lined closures.

Ensures container

integrity and prevents

leaching or catalytic

reactions.

Experimental Protocols
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Protocol 1: Purity Analysis of Lewisite 2 by GC-MS
Objective: To determine the purity of a Lewisite 2 sample and identify potential degradation

products.

Materials:

Lewisite 2 sample

Anhydrous hexane or equivalent high-purity organic solvent

Volumetric flasks and pipettes

GC-MS system with a suitable capillary column (e.g., non-polar or semi-polar)

Autosampler vials with PTFE-lined septa

Methodology:

WARNING: All sample preparation must be performed in a certified chemical fume hood with

appropriate personal protective equipment (PPE), including chemical-resistant gloves and

eye protection.

Sample Preparation:

Prepare a stock solution by accurately diluting the Lewisite 2 sample in the anhydrous

solvent to a concentration of approximately 1 mg/mL.

Perform a serial dilution to create a working sample with a final concentration suitable for

GC-MS analysis (e.g., 1-10 µg/mL).

Transfer the final diluted sample to an autosampler vial and seal immediately.

GC-MS Parameters (Example):

Injector: Splitless mode, 250°C

Carrier Gas: Helium, constant flow (e.g., 1 mL/min)
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Oven Program: 50°C hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

MS Transfer Line: 280°C

Ion Source: Electron Ionization (EI), 70 eV, 230°C

Scan Range: 40-450 m/z

Data Analysis:

Integrate the peaks in the total ion chromatogram (TIC).

Identify the peak for Lewisite 2 (C₄H₄AsCl₃, M.W. 233.35 g/mol ) based on its retention

time and mass spectrum.[2][12]

Analyze the mass spectra of any additional peaks and compare them against a spectral

library (e.g., NIST) and the expected masses of degradation products like bis(2-

chlorovinyl)arsinous oxide.

Calculate the relative purity of the sample by comparing the peak area of Lewisite 2 to the

total area of all detected peaks.

Diagram: Lewisite 2 Degradation Pathway
The primary degradation pathway for Lewisite 2 in the presence of water is hydrolysis.
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Lewisite 2 Hydrolysis

Further Degradation

Lewisite 2
AsCl(CH=CHCl)₂

Bis(2-chlorovinyl)arsinous Oxide
[As(CH=CHCl)₂]₂O

(Lewisite Oxide Analogue)

+ H₂O

Hydrochloric Acid
(2 HCl)

+ H₂O

Water (H₂O)

Oxidized Arsenic Species
(e.g., Arsonic Acids)

+ [O]

Click to download full resolution via product page

Caption: Simplified primary hydrolysis pathway of Lewisite 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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